Cas no 68228-10-4 (diethylquinoline)

diethylquinoline structure
diethylquinoline structure
Product Name:diethylquinoline
CAS No:68228-10-4
MF:C13H15N
MW:185.264903306961
CID:969651
PubChem ID:50106
Update Time:2025-04-19

diethylquinoline Chemical and Physical Properties

Names and Identifiers

    • diethylquinoline
    • 2,6-diethylquinoline
    • Quinoline, diethyl-
    • EINECS 269-406-5
    • NS00012224
    • SCHEMBL12824284
    • 68228-10-4
    • DTXSID501021795
    • KXXUQZRDMOQZFD-UHFFFAOYSA-N
    • Inchi: 1S/C13H15N/c1-3-10-5-8-13-11(9-10)6-7-12(4-2)14-13/h5-9H,3-4H2,1-2H3
    • InChI Key: KXXUQZRDMOQZFD-UHFFFAOYSA-N
    • SMILES: N1C(=CC=C2C=C(C=CC=12)CC)CC

Computed Properties

  • Exact Mass: 185.12055
  • Monoisotopic Mass: 185.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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